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Compound of Interest

Compound Name: Isomaltulose hydrate

Cat. No.: B15573859

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of isomaltulose hydrate's effect on fat oxidation

during exercise against other common carbohydrates. The information is supported by

experimental data from multiple studies, offering a comprehensive overview for research and

development professionals.

Isomaltulose, a disaccharide composed of glucose and fructose, is distinguished by its α-1,6-

glycosidic bond, which leads to slower digestion and absorption compared to more common

sugars like sucrose.[1][2] This property results in a lower glycemic and insulinemic response,

which is hypothesized to promote a greater reliance on fat as an energy source during physical

activity.[1][3] Several studies have investigated this claim, comparing isomaltulose to high-

glycemic carbohydrates such as sucrose, maltodextrin, and glucose.

Comparative Analysis of Metabolic Responses
The following tables summarize the key quantitative data from studies comparing isomaltulose

to other carbohydrates on metrics crucial for metabolic research during exercise.
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Table 1: Effect of Isomaltulose vs. High-Glycemic Carbohydrates on Fat and Carbohydrate

Oxidation

Study &
Comparator

Dosage Exercise Protocol
Key Findings on
Substrate
Oxidation

König et al. (2016) vs.

Maltodextrin
75g

90 min cycling at 70%

VO₂max

Higher fat oxidation

with isomaltulose.[4]

[5]

Achten et al. (2007)

vs. Sucrose
1.1 g/min

150 min cycling at

59% VO₂max

Higher fat oxidation

and lower exogenous

carbohydrate

oxidation with

isomaltulose

compared to sucrose.

[6]

Oosthuyse et al.

(2015) vs. Fructose-

Maltodextrin

63 g/h
2h steady-state

cycling at 60% Wmax

Increased fat

oxidation and

decreased

carbohydrate

oxidation with

isomaltulose.[2][7][8]

Onuma et al. (2023)

vs. Sucrose
Not specified Endurance exercise

Suppressed

carbohydrate

oxidation and

facilitated fat oxidation

with isomaltulose.[1]

Notbohm et al. (2021)

vs. Glucose &

Maltodextrin

50g
60 min treadmill run at

70% VO₂max

No significant

difference in fat and

carbohydrate

oxidation rates

between conditions.[5]

[7][9]
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Table 2: Glycemic and Insulinemic Responses to Isomaltulose vs. High-Glycemic

Carbohydrates

Study &
Comparator

Dosage Timing of Ingestion
Key Findings on
Glucose and
Insulin

König et al. (as cited

in Maresch et al.,

2017) vs. Sucrose or

Maltodextrin

50-75g
45 min before

exercise

20-52% lower

postprandial glucose

and 30-50% lower

plasma insulin with

isomaltulose.[3]

Achten et al. (2007)

vs. Sucrose
1.1 g/min During exercise

Lower plasma insulin

response at 30 min

with isomaltulose; no

difference in plasma

glucose.[6]

Onuma et al. (2023)

vs. Sucrose
Not specified

Before and/or during

exercise

Suppressed blood

glucose spikes and

insulin responses,

leading to stable blood

glucose.[1]

Notbohm et al. (2021)

vs. Glucose &

Maltodextrin

50g Before exercise

Lower baseline

postprandial glucose,

insulin, and GIP

concentrations with

isomaltulose.[5][7][9]

Experimental Protocols
A detailed understanding of the methodologies employed in these studies is crucial for

interpretation and future research design.

Study Design: König et al. (2016) - Isomaltulose vs. Maltodextrin

Participants: 20 male athletes.
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Design: Randomized, double-blind, controlled trial.

Intervention: Participants consumed 75g of either isomaltulose (Palatinose™) or maltodextrin

before exercise.

Exercise Protocol: 90 minutes of cycling.

Key Measurements: Substrate utilization (fat and carbohydrate oxidation) and cycling

performance.

Study Design: Achten et al. (2007) - Isomaltulose vs. Sucrose

Participants: 10 trained male cyclists.

Design: Crossover study.

Intervention: Participants consumed either a water placebo, a sucrose solution, or an

isomaltulose solution, providing 1.1 g/min of carbohydrate.

Exercise Protocol: 150 minutes of cycling at 59% of their maximal oxygen uptake (VO₂max).

Key Measurements: Blood substrate responses (glucose, insulin), and exogenous and

endogenous carbohydrate oxidation rates.

Study Design: Notbohm et al. (2021) - Isomaltulose vs. Glucose and Maltodextrin

Participants: 21 male recreational endurance runners.

Design: Double-blind, randomized, cross-over trial.

Intervention: Ingestion of 50g of isomaltulose, glucose, or maltodextrin.

Exercise Protocol: 60-minute treadmill run at 70% of VO₂max, followed by a 15-minute rest

and then a run to exhaustion at 85% of VO₂max.

Key Measurements: Fat and carbohydrate oxidation rates, blood glucose, serum insulin, and

GIP concentrations, running performance, and gastrointestinal discomfort.
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Visualizing the Mechanisms and Workflows
The following diagrams illustrate the proposed signaling pathway of isomaltulose's effect on fat

oxidation and a typical experimental workflow for such a study.
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Ingestion & Digestion Absorption & Bloodstream Hormonal Response

Metabolic Effect during Exercise

Isomaltulose Ingestion Slow Hydrolysis
(α-1,6-glycosidic bond)

Sucrose/Maltodextrin Ingestion Fast Hydrolysis
(α-1,2-glycosidic bond)

Slow & Sustained
Glucose/Fructose Absorption

Rapid
Glucose/Fructose Absorption

Lower Insulin
Secretion

Higher Insulin
Spike

Increased Fat
Oxidation

Suppressed Carbohydrate
Oxidation Glycogen Sparing
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Preparation

Experimental Trial (Crossover Design)

Analysis

Participant Screening
(e.g., trained athletes)

Baseline Measurements
(e.g., VO2max, body composition)

Randomized Allocation
(Isomaltulose vs. Comparator)

Carbohydrate Ingestion
(Pre- or During-Exercise)

Standardized Exercise Bout
(e.g., Cycling, Running)

Data Collection
(Metabolic cart, Blood samples)

Metabolic Rate Analysis
(Fat & CHO Oxidation)

Blood Parameter Analysis
(Glucose, Insulin)

Performance Analysis
(Time trial, Power output)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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